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Compound of Interest

Compound Name:
tert-Butyl(3-

chloropropoxy)dimethylsilane

Cat. No.: B035849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the basic properties, synthesis, and

applications of tert-Butyl(3-chloropropoxy)dimethylsilane, a versatile bifunctional reagent

used in organic synthesis.

Core Properties
tert-Butyl(3-chloropropoxy)dimethylsilane, with the CAS number 89031-82-3, is a liquid

organosilicon compound.[1] It is recognized for its utility as a protecting group and a linker in

the synthesis of more complex molecules.

Physicochemical Data
The physical and chemical properties of tert-Butyl(3-chloropropoxy)dimethylsilane are

summarized in the table below. It is important to note that there are some discrepancies in the

reported values for boiling and flash points across different suppliers.
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Property Value Source(s)

Molecular Formula C₉H₂₁ClOSi [1][2]

Molecular Weight 208.80 g/mol

CAS Number 89031-82-3 [1][2]

Appearance Liquid [1]

Boiling Point 198.3 ± 13.0 °C at 760 mmHg [1]

Density 0.905 ± 0.06 g/cm³ [2]

Solubility
Very slightly soluble in water

(0.16 g/L at 25°C)
[2]

Flash Point >65 °C [3]

IUPAC Name
tert-butyl(3-

chloropropoxy)dimethylsilane

Synonyms

1-(tert-Butyldimethylsilyloxy)-3-

chloropropane, 3-(tert-

Butyldimethylsiloxy)-1-

chloropropane

[2]

Spectroscopic Data
Detailed experimental spectroscopic data such as ¹H NMR, ¹³C NMR, FT-IR, and mass spectra

for tert-Butyl(3-chloropropoxy)dimethylsilane are not readily available in public scientific

literature or databases. Commercial suppliers may provide this data upon request with a

purchase.[4][5]

Synthesis and Experimental Protocols
A detailed, peer-reviewed experimental protocol for the synthesis of tert-Butyl(3-
chloropropoxy)dimethylsilane is not available in the public domain. However, its synthesis

can be inferred from standard organic chemistry principles. The likely synthetic route involves

the reaction of 3-chloro-1-propanol with tert-butyldimethylsilyl chloride (TBDMSCl) in the
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presence of a base, such as imidazole or triethylamine, in an aprotic solvent like

dichloromethane or dimethylformamide.

Representative Synthetic Workflow

General Synthesis of tert-Butyl(3-chloropropoxy)dimethylsilane

3-Chloro-1-propanol +
tert-Butyldimethylsilyl Chloride (TBDMSCl)

Silylation Reaction

Base (e.g., Imidazole)
Aprotic Solvent (e.g., DCM)

Room Temperature

Aqueous Workup
(e.g., wash with water, brine)

Purification
(e.g., Distillation under reduced pressure)

tert-Butyl(3-chloropropoxy)dimethylsilane

Click to download full resolution via product page

Caption: General workflow for the synthesis of tert-Butyl(3-chloropropoxy)dimethylsilane.

Applications in Research and Drug Development
The bifunctional nature of tert-Butyl(3-chloropropoxy)dimethylsilane makes it a valuable

reagent in multi-step organic synthesis. The tert-butyldimethylsilyl (TBDMS) ether serves as a
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robust protecting group for the alcohol functionality, while the chloro group provides a reactive

site for nucleophilic substitution.

Use as a Linker Molecule
This reagent is particularly useful for introducing a three-carbon chain with a terminal reactive

site. The TBDMS group can be selectively removed under specific conditions, typically with a

fluoride source such as tetrabutylammonium fluoride (TBAF), to reveal the primary alcohol.

Below is a diagram illustrating a typical application of tert-Butyl(3-
chloropropoxy)dimethylsilane in a synthetic sequence.

Application of tert-Butyl(3-chloropropoxy)dimethylsilane in Synthesis

Nucleophile (Nu⁻)

Nucleophilic Substitution

tert-Butyl(3-chloropropoxy)dimethylsilane

Nu-(CH₂)₃-OTBDMS

Silyl Ether Deprotection

Deprotection Agent
(e.g., TBAF)

Nu-(CH₂)₃-OH
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Caption: A typical reaction sequence utilizing tert-Butyl(3-chloropropoxy)dimethylsilane.

Safety Information
tert-Butyl(3-chloropropoxy)dimethylsilane is classified as harmful.[1][3] Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn when handling this chemical. All manipulations should be carried out in a well-

ventilated fume hood.

Hazard Statements:[3]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:[3]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloropropoxy)dimethylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035849#tert-butyl-3-chloropropoxy-dimethylsilane-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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